Cas no 2228450-71-1 (N-2-(adamantan-1-yl)ethylhydroxylamine)

• Product Name: N-2-(adamantan-1-yl)ethylhydroxylamine
• CAS No: 2228450-71-1
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5860736
• PubChem ID: 165716376
• Update Time: 2025-05-24

N-2-(adamantan-1-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-2-(adamantan-1-yl)ethylhydroxylamine
• N-[2-(adamantan-1-yl)ethyl]hydroxylamine
• EN300-1797855
• 2228450-71-1

• Inchi： 1S/C12H21NO/c14-13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12/h9-11,13-14H,1-8H2
• InChI Key： MAEICEASPCFLLZ-UHFFFAOYSA-N
• SMILES： ONCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on N-2-(adamantan-1-yl)ethylhydroxylamine

Comprehensive Overview of N-2-(adamantan-1-yl)ethylhydroxylamine (CAS No. 2228450-71-1): Properties, Applications, and Research Insights

N-2-(adamantan-1-yl)ethylhydroxylamine (CAS No. 2228450-71-1) is a specialized organic compound featuring a unique adamantane backbone coupled with a hydroxylamine functional group. This structural combination endows the molecule with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The adamantane moiety, known for its rigid cage-like structure, enhances thermal stability and lipophilicity, while the hydroxylamine group offers reactivity for further derivatization. Researchers have explored its potential as a building block for drug discovery, particularly in targeting neurodegenerative diseases and antimicrobial agents.

In recent years, the demand for adamantane derivatives has surged due to their versatility in medicinal chemistry. N-2-(adamantan-1-yl)ethylhydroxylamine is no exception, with studies highlighting its role in modulating enzyme activity and improving drug bioavailability. A trending topic in scientific forums revolves around its potential application in COVID-19 therapeutics, where adamantane-based compounds are investigated for antiviral properties. Although direct evidence for CAS No. 2228450-71-1 remains limited, its structural analogs have shown promise in inhibiting viral replication, sparking further exploration.

Synthetic routes to N-2-(adamantan-1-yl)ethylhydroxylamine often involve multi-step organic reactions, including the functionalization of adamantane derivatives with ethylamine precursors followed by hydroxylation. Key challenges include optimizing yield and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with regulatory standards. The compound's stability under varying pH and temperature conditions also makes it a candidate for formulation studies in drug delivery systems.

From an environmental perspective, N-2-(adamantan-1-yl)ethylhydroxylamine exhibits low ecotoxicity, aligning with the growing emphasis on green chemistry. Its biodegradability and minimal bioaccumulation potential have been noted in preliminary assessments, though comprehensive toxicological data are still under development. This aligns with the broader industry shift toward sustainable synthesis methods, where researchers aim to reduce hazardous byproducts and energy consumption.

The commercial availability of CAS No. 2228450-71-1 is currently limited to specialized suppliers, reflecting its niche application scope. However, its inclusion in high-throughput screening libraries suggests expanding utility in drug discovery pipelines. Frequently searched questions include: "What are the biological targets of adamantane-hydroxylamine hybrids?" and "How does CAS No. 2228450-71-1 compare to other adamantane derivatives?" These queries underscore the need for deeper mechanistic studies and comparative analyses.

In conclusion, N-2-(adamantan-1-yl)ethylhydroxylamine represents a compelling case study in the intersection of structural complexity and functional adaptability. Its applications span from neurological therapeutics to advanced material design, driven by ongoing research into its physicochemical and biological properties. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.